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Compound of Interest

Compound Name: ACA-28

Cat. No.: B10857075 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling investigational compounds like ACA-28. This document

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe handling of ACA-28 in a laboratory setting.

ACA-28 is a synthetic derivative of 1'-acetoxychavicol acetate (ACA), a natural compound

found in ginger.[1] It is an anticancer compound being investigated for its ability to preferentially

kill human melanoma cells by modulating the ERK MAPK signaling pathway.[1][2][3]

Chemical Identification
Identifier Value

Product Name ACA-28

CAS Number 948044-25-5[4][5]

Chemical Name 1'-Acetoxychavicol acetate analogue

Intended Use
Research use only. Not for human or animal

use.[4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling ACA-28 to minimize

exposure and ensure personal safety.
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Protection Type Required PPE
Specifications and

Procedures

Eye and Face Protection Safety Goggles
Must be worn at all times to

protect from splashes.

Hand Protection Chemical-Resistant Gloves

Wear appropriate gloves (e.g.,

nitrile) to avoid skin contact.

Inspect gloves for tears or

holes before use.[4]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect skin

and clothing.

Respiratory Protection Not generally required

Handle in a well-ventilated

area. Do not directly inhale

vapors or gas.[4] A fume hood

is recommended for

procedures that may generate

aerosols.

Operational and Handling Procedures
Adherence to these procedural steps is crucial for the safe handling of ACA-28 during routine

laboratory operations.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound at the recommended temperature of 2-8°C or -20°C.[4]

Ensure the storage area is secure and accessible only to authorized personnel.

2. Preparation and Handling:

Work Area: All handling of ACA-28 should be performed in a designated, well-ventilated

area, away from general laboratory traffic. Ensure a safety shower and eye wash station are
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readily accessible.[4]

Aliquoting and Weighing: When preparing solutions or weighing the compound, do so in a

chemical fume hood to minimize inhalation risk.

Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing.[4]

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.[4]

3. First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for several minutes.[4]

Skin Contact: Wash the affected area with plenty of soap and water.[4]

Inhalation: Move the individual to fresh air.[4]

Ingestion: If swallowed, rinse the mouth with water.[4]

In all cases of exposure or if feeling unwell, seek immediate medical attention.[4]

Disposal Plan
Proper disposal of ACA-28 and any associated contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste ACA-28 and any contaminated disposables (e.g., pipette

tips, tubes, gloves) in a designated, sealed, and clearly labeled hazardous waste container.

Spill or Leak Procedures: In the event of a spill, the material can be collected with a wet cloth

or gently swept into a suitable container for proper disposal.[4]

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific guidance on the disposal of this chemical waste, as regulations may vary.

Experimental Workflow and Signaling Pathway
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The following diagrams illustrate the general workflow for handling ACA-28 in a laboratory

setting and its described signaling pathway in melanoma cells.
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Caption: General Laboratory Workflow for Handling ACA-28.
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Caption: ACA-28 Signaling Pathway in Melanoma Cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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